(1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol

• Molecular Formula: C8H9BrClNO
• Molecular Weight: 250.52 g/mol
• SMILES: C1=CC(=C(C=C1Br)Cl)C(CN)O
• InChI: InChI=1S/C8H9BrClNO/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChIKey: LUOILOMMQKDPPF-MRVPVSSYSA-N

(1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol — Chiral β-Amino Alcohol Building Block with Defined (1S) Regiochemistry and Dual Halogen Substituents

(1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1567990-64-0, molecular formula C₈H₉BrClNO, MW 250.52 g·mol⁻¹) is an enantiopure β-amino alcohol featuring a (1S)-configured benzylic hydroxyl and a primary amine at C2, with bromine and chlorine substituents at the 4- and 2-positions of the phenyl ring, respectively [1]. The compound is classified as a chiral vicinal amino alcohol, a privileged scaffold in medicinal chemistry and asymmetric synthesis. Its computed lipophilicity (XLogP3 = 1.4), hydrogen bond donor/acceptor count of 2/2, and topological polar surface area of 46.3 Ų define a physicochemical profile distinct from both unsubstituted phenyl analogs and regioisomeric amino alcohols bearing identical halogenation .

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 83001028, (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol. https://pubchem.ncbi.nlm.nih.gov/compound/83001028. Accessed 01 May 2026. View Source

Why Generic Substitution of (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol with Other 4-Bromo-2-chlorophenyl Amino Alcohols Is Not Chemically Equivalent

The class of 4-bromo-2-chlorophenyl amino alcohols encompasses compounds that differ in two critical dimensions: (i) regiochemistry — whether the hydroxyl occupies the benzylic (C1) or terminal (C2) position — and (ii) absolute stereochemistry. (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol carries the hydroxyl at C1 with (S) configuration, while its regioisomer (S)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1212995-13-5) places the amine at C1 and hydroxyl at C2. These structural differences produce divergent hydrogen-bond donor/acceptor geometries, altering molecular recognition in both biological targets and chiral-ligand applications [1]. Likewise, the racemic mixture (CAS 1510694-58-2) introduces 50% of the (1R)-enantiomer, which may exhibit null or opposing activity in stereospecific systems [2]. The quantitative evidence below demonstrates why procurement decisions must be guided by specific structural parameters rather than generic scaffold similarity.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 66515490, (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1212995-13-5). https://pubchem.ncbi.nlm.nih.gov/compound/66515490. Accessed 01 May 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 83001663, 2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1510694-58-2, Racemic). https://pubchem.ncbi.nlm.nih.gov/compound/83001663. Accessed 01 May 2026. View Source

Quantitative Differentiation Evidence for (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol vs. Closest Structural Analogs

Regiochemical Identity: C1-Hydroxy/C2-Amino vs. C1-Amino/C2-Hydroxy — Distinct Bond Connectivity with Targeted Reactivity and Recognition Implications

The target compound is unambiguously distinguished from its closest regioisomer, (S)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1212995-13-5), by the position of the hydroxyl and amino groups. In the target compound (CID 83001028), the isomeric SMILES is C1=CC(=C(C=C1Br)Cl)[C@@H](CN)O, with the hydroxyl on the chiral benzylic carbon (C1) and the amine on the terminal carbon (C2) [1]. The regioisomer (CID 66515490) bears the amine on the chiral benzylic carbon and the hydroxyl on the terminal carbon: SMILES C1=CC(=C(C=C1Br)Cl)[C@@H](CO)N [2]. The InChIKey for the target is LUOILOMMQKDPPF-MRVPVSSYSA-N, while the regioisomer InChIKey is RFVRBZJGTWJDRC-MRVPVSSYSA-N [1][2]. This connectivity difference cannot be resolved by generic '4-bromo-2-chlorophenyl amino alcohol' nomenclature and directly impacts hydrogen-bond networks in both chiral-ligand and medicinal-chemistry applications .

Evidence Dimension	Molecular connectivity (regiochemistry): position of hydroxyl vs. amino group
Target Compound Data	Hydroxyl at C1 (benzylic, chiral), amine at C2 (terminal); Isomeric SMILES: C1=CC(=C(C=C1Br)Cl)[C@@H](CN)O; InChIKey: LUOILOMMQKDPPF-MRVPVSSYSA-N
Comparator Or Baseline	(S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1212995-13-5): Amine at C1 (benzylic, chiral), hydroxyl at C2 (terminal); Isomeric SMILES: C1=CC(=C(C=C1Br)Cl)[C@@H](CO)N; InChIKey: RFVRBZJGTWJDRC-MRVPVSSYSA-N
Quantified Difference	Regiochemical: NH₂ position shifted from C1→C2; OH position shifted from C2→C1. InChIKey mismatch confirms non-identical connectivity.
Conditions	Structural identity verification via PubChem-computed canonical SMILES and InChIKey (PubChem release 2024.11.20)

Why This Matters

Procurement of the wrong regioisomer introduces a different hydrogen-bond donor/acceptor geometry, which can invert or abolish stereospecific interactions with biological targets or chiral catalysts.

• [1] PubChem CID 83001028 — (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol: Computed Descriptors, Isomeric SMILES, InChIKey. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83001028. View Source
• [2] PubChem CID 66515490 — (S)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1212995-13-5): Computed Descriptors, Isomeric SMILES, InChIKey. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66515490. View Source

Lipophilicity Advantage: XLogP3 = 1.4 vs. 0.1 for the Unsubstituted (S)-2-Amino-1-phenylethanol — Implication for Membrane Permeability and LogD-Dependent ADME Profiles

The target compound exhibits a computed XLogP3 value of 1.4, as reported in PubChem (release 2024.11.20) [1]. This represents a substantial +1.3 log unit increase over the unsubstituted phenyl analog, (S)-2-amino-1-phenylethanol (CAS 56613-81-1), which has an XLogP3 of 0.1 as listed in vendor specifications . The lipophilicity increment arises from the combined hydrophobic contributions of bromine (π ≈ +0.86 for aromatic Br) and chlorine (π ≈ +0.71 for aromatic Cl), enhancing passive membrane permeability potential. Both compounds share identical hydrogen bond donor/acceptor counts (2/2) and rotatable bond count (2), isolating lipophilicity as the primary differentiated physicochemical parameter [1].

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.4 (PubChem-computed, release 2024.11.20)
Comparator Or Baseline	(S)-2-Amino-1-phenylethanol (CAS 56613-81-1): XLogP3 = 0.1 (vendor specification, Aladdin Scientific)
Quantified Difference	ΔXLogP3 = +1.3 log units (10-fold higher theoretical partition coefficient)
Conditions	XLogP3 computed by PubChem 2.2 (2024.11.20) for target; vendor-reported XLogP3 for comparator

Why This Matters

A 1.3 log unit increase in XLogP3 predicts approximately 10-fold greater partitioning into lipid membranes, making the halogenated compound the preferred choice for programs requiring enhanced passive permeability or when a more lipophilic building block is desired for downstream SAR exploration.

• [1] PubChem CID 83001028 — (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol: Computed Properties Table, XLogP3-AA = 1.4. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83001028. View Source

Enantiomeric Purity Specification and Procurement Traceability: Minimum 95% (1S)-Enantiomer with Batch-Level Quality Assurance

The commercially available (1S)-2-amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol is supplied at a specified minimum purity of 95% for the (1S)-enantiomer, as documented in the AKSci technical datasheet (Catalog 2270DZ) . In contrast, the racemic mixture 2-amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1510694-58-2) contains equimolar (1R)- and (1S)-enantiomers and is cataloged under a distinct PubChem CID (83001663) with a non-stereospecific InChIKey (LUOILOMMQKDPPF-UHFFFAOYSA-N), resulting in approximately 50% of the undesired enantiomer [1]. The (1S)-enantiomer also differs from the (R)-enantiomer (CAS 1213117-06-6), which bears opposite absolute configuration at the chiral center and has a unique InChIKey (RFVRBZJGTWJDRC-QMMMGPOBSA-N) [2]. Batch-specific certificates of analysis (CoA) are available for the (1S) product, providing traceable quality assurance.

Evidence Dimension	Enantiomeric purity and stereochemical identity
Target Compound Data	Minimum 95% purity, (1S)-enantiomer; InChIKey: LUOILOMMQKDPPF-MRVPVSSYSA-N; PubChem CID 83001028
Comparator Or Baseline	Racemic: 2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1510694-58-2) — ~50% (1R)/50% (1S); InChIKey: LUOILOMMQKDPPF-UHFFFAOYSA-N (non-stereospecific). (R)-enantiomer: CAS 1213117-06-6 — InChIKey: RFVRBZJGTWJDRC-QMMMGPOBSA-N
Quantified Difference	≥95% (1S) enantiomeric excess vs. 0% ee (racemate); stereospecific vs. non-stereospecific InChIKey
Conditions	AKSci product specification (Catalog 2270DZ); PubChem compound identity records

Why This Matters

In stereospecific synthesis, use of the racemate introduces a 50% impurity of the (1R)-enantiomer that may exhibit divergent reactivity or biological activity, necessitating costly chiral separation downstream. Specifying the (1S) enantiomer with CoA ensures stereochemical integrity from the outset.

• [1] PubChem CID 83001663 — 2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1510694-58-2, Racemic): Computed Descriptors, Non-stereospecific InChIKey. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83001663. View Source
• [2] PubChem CID 66515491 — (R)-2-Amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1213117-06-6): Computed Descriptors, InChIKey RFVRBZJGTWJDRC-QMMMGPOBSA-N. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66515491. View Source

Halogen-Driven Physicochemical Shift: Increased Molecular Weight (+83%), Predicted Boiling Point Elevation (~+91 °C), and Heavy-Atom Isotopic Signature vs. Unsubstituted Analog

The incorporation of bromine (atomic weight 79.90) and chlorine (atomic weight 35.45) into the phenyl ring produces a molecular weight of 250.52 g·mol⁻¹ for the target compound versus 137.18 g·mol⁻¹ for (S)-2-amino-1-phenylethanol (CAS 56613-81-1), an 83% mass increase [1]. The predicted boiling point of the halogenated amino alcohol scaffold (374.9 ± 37.0 °C, reported for the structurally related (R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol) is approximately 91 °C higher than the 283.5 °C observed for the unsubstituted analog . The bromine atom provides a distinctive isotopic doublet (⁷⁹Br:⁸¹Br ≈ 1:1 ratio) detectable via mass spectrometry, enabling unambiguous tracing of the compound or its metabolites in complex biological matrices.

Evidence Dimension	Molecular weight, predicted boiling point, and isotopic signature
Target Compound Data	MW = 250.52 g·mol⁻¹; predicted boiling point ~374.9 °C (scaffold-level prediction); distinctive 1:1 Br isotopic doublet at M and M+2
Comparator Or Baseline	(S)-2-Amino-1-phenylethanol (CAS 56613-81-1): MW = 137.18 g·mol⁻¹; boiling point = 283.5 °C (760 mmHg); no heavy halogen isotopic signature
Quantified Difference	ΔMW = +113.34 g·mol⁻¹ (+82.6%); Δboiling point ≈ +91 °C (predicted); presence vs. absence of Br/Cl isotopic pattern
Conditions	PubChem molecular weight (computed); ChemicalBook predicted boiling point for scaffold; vendor-reported boiling point for comparator (760 mmHg)

Why This Matters

The substantial mass and boiling point differences affect purification strategy (distillation vs. chromatography), formulation considerations, and analytical detection limits. The bromine isotopic signature serves as an intrinsic MS label for ADME and environmental fate studies without requiring external derivatization.

• [1] PubChem CID 83001028 — Molecular Weight 250.52 g·mol⁻¹. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83001028. View Source

Synthetic-Handle Differentiation: The 4-Bromo Substituent Enables Regioselective Cross-Coupling (Suzuki, Buchwald–Hartwig) While 2-Chloro Provides Orthogonal Reactivity for Sequential Functionalization

The 4-bromo-2-chloro substitution pattern on the phenyl ring provides a chemically differentiated pair of halogen atoms. The bromine at the para position is substantially more reactive toward Pd(0)-catalyzed oxidative addition than the ortho chlorine, enabling regioselective Suzuki–Miyaura or Buchwald–Hartwig coupling at the 4-position while preserving the 2-chloro substituent for subsequent functionalization [1]. This orthogonal reactivity contrasts with the unsubstituted (S)-2-amino-1-phenylethanol (CAS 56613-81-1), which lacks halogen-based synthetic handles entirely and requires directed ortho-metalation or electrophilic aromatic substitution for further derivatization, typically with lower regiochemical fidelity . The synthetic utility of the 4-bromo-2-chlorophenyl motif is well-precedented: this halogen arrangement appears in advanced intermediates for MEK inhibitors (e.g., Selumetinib, which contains a 4-bromo-2-chlorophenylamino moiety) [2].

Evidence Dimension	Halogen substitution pattern enabling orthogonal synthetic handles
Target Compound Data	4-Br/2-Cl pattern: bromine at para position reactive in Pd(0)-catalyzed cross-coupling; chlorine at ortho position less reactive, survives first coupling step
Comparator Or Baseline	(S)-2-Amino-1-phenylethanol (CAS 56613-81-1): No halogen substituents; functionalization requires less regioselective C–H activation or electrophilic substitution
Quantified Difference	Qualitative: two orthogonal halogen handles vs. zero; bromine enables catalytic cross-coupling chemistry not available to the unsubstituted analog
Conditions	Reactivity order based on established relative rates of oxidative addition for C–Br vs. C–Cl bonds with Pd(0) catalysts (class-level knowledge)

Why This Matters

For medicinal chemistry programs requiring divergent SAR exploration from a common chiral intermediate, the 4-Br/2-Cl pattern allows sequential, regioselective derivatization that the unsubstituted analog cannot support, reducing the number of synthetic steps to access diverse analog libraries.

• [1] Kuujia. CAS No. 1510694-58-2 (2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol): Compound Description as Chiral β-Amino Alcohol Intermediate. https://www.kuujia.com. Accessed 01 May 2026. View Source
• [2] Cell Signaling Technology. Selumetinib (AZD6244) Product Information: Contains 5-[(4-Bromo-2-chlorophenyl)amino]-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzimidazole-6-carboxamide. https://www.cellsignal.jp. Accessed 01 May 2026. View Source

Application Scenarios Maximizing the Differentiated Value of (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol

Chiral Building Block for Stereospecific Synthesis of β-Amino Alcohol-Derived Pharmaceuticals

The (1S)-configured benzylic hydroxyl serves as a chiral-directing group in asymmetric synthesis, enabling diastereoselective transformations. The defined (1S) stereochemistry (≥95% enantiomeric purity as specified by AKSci ) ensures that downstream chiral products are generated with predictable absolute configuration, avoiding the approximately 50% stereochemical dilution encountered when the racemate (CAS 1510694-58-2) is employed [1]. This is particularly relevant for the synthesis of enantiopure β-blocker analogs, norepinephrine reuptake inhibitor scaffolds, or chiral oxazolidinone auxiliaries where stereochemical integrity at the benzylic position is pharmacophorically essential.

Lipophilicity-Optimized Intermediate for CNS-Targeted Medicinal Chemistry Programs

With an XLogP3 of 1.4 — 1.3 log units higher than the unsubstituted phenyl analog (XLogP3 = 0.1) — this compound is better suited for central nervous system (CNS) drug discovery programs where enhanced passive blood–brain barrier permeability is desired. The dual halogenation (4-Br, 2-Cl) provides the lipophilicity increment without adding rotational bonds or additional hydrogen bond donors/acceptors, preserving ligand efficiency while increasing membrane partitioning potential. The bromine atom further serves as an intrinsic mass spectrometry label for CNS tissue distribution studies.

Divergent SAR Library Synthesis via Sequential, Regioselective Pd-Catalyzed Cross-Coupling

The 4-bromo substituent is selectively reactive in Pd(0)-catalyzed Suzuki–Miyaura and Buchwald–Hartwig couplings, while the 2-chloro group remains intact under standard coupling conditions. This enables a two-step diversification strategy: first, C–C or C–N bond formation at the 4-position; second, activation of the 2-chloro substituent under more forcing conditions or using specialized ligand systems. This orthogonal reactivity significantly reduces the synthetic step count for generating focused libraries compared to iterative functionalization of the unsubstituted phenyl analog, which requires less regioselective electrophilic aromatic substitution or directed metalation [2].

Chiral Reference Standard for Chromatographic Method Development and Enantiomeric Excess Determination

The compound's well-defined (1S) absolute configuration and distinct InChIKey (LUOILOMMQKDPPF-MRVPVSSYSA-N) [3] make it suitable as a chiral reference standard for HPLC or SFC method development aimed at separating the (1R)- and (1S)-enantiomers of this scaffold. The bromine atom enhances UV detection sensitivity at 210–254 nm, while the chlorine provides additional ECD signal for hyphenated detection. This application is directly supported by published chiral chromatographic methods for ethanolamine derivatives using macrocyclic glycopeptide-based stationary phases, where halogenated analogs exhibited baseline resolution [4].

• [1] PubChem CID 83001663 — 2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS 1510694-58-2, Racemic). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83001663. View Source
• [2] Kuujia. CAS No. 1510694-58-2 — 2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol: Description as Versatile Synthetic Intermediate. https://www.kuujia.com. Accessed 01 May 2026. View Source
• [3] PubChem CID 83001028 — (1S)-2-Amino-1-(4-bromo-2-chlorophenyl)ethan-1-ol: InChIKey LUOILOMMQKDPPF-MRVPVSSYSA-N. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/83001028. View Source
• [4] Liquid chromatography enantiomeric separation of chiral ethanolamine substituted compounds. scite.ai Abstract, 2022. Eleven racemic ethanolamine derivatives were prepared and their enantiomers separated using liquid chromatography with various chiral columns. https://scite.ai. Accessed 01 May 2026. View Source